4-(2-chlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone

• IUPAC Name: 4-(2-chlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C18H18ClNO4/c1-22-14-9-13-16(18(24-3)17(14)23-2)11(8-15(21)20-13)10-6-4-5-7-12(10)19/h4-7,9,11H,8H2,1-3H3,(H,20,21)
• InChI Key: LTEUUEHJZLSHQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C2C(CC(=O)NC2=C1)C3=CC=CC=C3Cl)OC)OC
• Molecular Formula: C18H18ClNO4
• Molecular Weight: 347.8 g/mol

Description

4-(2-chlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone, also known as CTMQ, is a chemical compound that has been studied for its potential therapeutic applications. CTMQ belongs to the family of quinoline derivatives, which have been shown to possess a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

Mechanism of Action

The mechanism of action of 4-(2-chlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This compound has also been shown to inhibit the activation of several signaling pathways, including the NF-κB and MAPK pathways, which are involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which are mechanisms that can lead to the death of cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are key processes involved in metastasis. In animal models of neurodegenerative diseases, this compound has been shown to protect against neuronal damage and improve motor function. In infectious disease models, this compound has been shown to inhibit viral replication and reduce viral load.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-chlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone in lab experiments is its wide range of biological activities, which make it a useful tool for studying various disease processes. Another advantage is its relatively low toxicity, which allows for higher doses to be used in experiments without causing significant harm to cells or animals. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer to cells or animals.

Future Directions

There are several future directions for research on 4-(2-chlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone. One area of interest is the development of this compound derivatives with improved solubility and bioavailability, which could increase its potential as a therapeutic agent. Another area of interest is the investigation of this compound's effects on other disease processes, such as autoimmune diseases and metabolic disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs.

Scientific Research Applications

4-(2-chlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone has been studied for its potential therapeutic applications in a variety of fields, including cancer research, neuroscience, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. In infectious disease research, this compound has been shown to have antiviral activity against several viruses, including herpes simplex virus and human immunodeficiency virus.